Cas no 2138058-10-1 (4-ethyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol)

• Product Name: 4-ethyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol
• CAS No: 2138058-10-1
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5840919
• PubChem ID: 165875265
• Update Time: 2025-06-11

4-ethyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol
• 2138058-10-1
• EN300-1155988

• Inchi： 1S/C10H16N4O/c1-3-8-4-6-10(15,7-5-8)9-11-13-14(2)12-9/h4,6,8,15H,3,5,7H2,1-2H3
• InChI Key： JDCYJIYMEOGWCP-UHFFFAOYSA-N
• SMILES： OC1(C2N=NN(C)N=2)C=CC(CC)CC1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-ethyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol

Comprehensive Overview of 4-ethyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol (CAS No. 2138058-10-1)

The compound 4-ethyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol (CAS No. 2138058-10-1) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and organic synthesis. Its complex name reflects its intricate architecture, featuring a cyclohexenol core substituted with an ethyl group and a 2-methyl-2H-1,2,3,4-tetrazol-5-yl moiety. This combination of functional groups makes it a versatile intermediate for the development of novel pharmaceuticals and agrochemicals.

In recent years, researchers have focused on the potential applications of 4-ethyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol in drug discovery. The presence of the tetrazole ring is particularly noteworthy, as this heterocycle is known for its bioisosteric properties, often serving as a replacement for carboxylic acids in drug design. This characteristic has led to increased searches for "tetrazole derivatives in drug development" and "bioisosteres for carboxylic acids," highlighting the growing demand for innovative chemical entities.

The synthesis of CAS No. 2138058-10-1 involves multi-step organic transformations, with key steps including the formation of the cyclohexenol backbone and the introduction of the tetrazole functionality. Modern synthetic approaches often employ catalytic methods to improve efficiency and yield, aligning with the broader trend toward "green chemistry in organic synthesis." This aligns with user queries such as "sustainable synthesis of heterocycles" and "catalytic methods for tetrazole formation," which are currently trending in scientific literature and patent filings.

From a pharmacological perspective, the 4-ethyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol scaffold shows promise due to its ability to modulate various biological targets. The cyclohexenol moiety contributes to its lipophilicity, potentially enhancing membrane permeability—a critical factor in drug absorption. Concurrently, the tetrazole group offers opportunities for hydrogen bonding interactions with biological macromolecules. These properties have sparked interest in "small molecule modulators of protein-protein interactions" and "improving drug bioavailability through structural modification," both of which are hot topics in contemporary medicinal chemistry.

Analytical characterization of CAS No. 2138058-10-1 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. The compound's structural complexity makes it an interesting subject for "spectroscopic analysis of heterocyclic compounds" and "crystallographic studies of bioactive molecules," queries that frequently appear in academic search engines. These analytical methods are crucial for quality control in pharmaceutical development and for establishing structure-activity relationships.

In the context of intellectual property, 4-ethyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol has been the subject of several patent applications, particularly in areas related to kinase inhibitors and anti-inflammatory agents. This has led to increased searches for "patented tetrazole-containing compounds" and "novel kinase inhibitor scaffolds." The compound's structural features make it a valuable template for the design of new therapeutic agents targeting various disease pathways.

The stability and storage conditions of CAS No. 2138058-10-1 are important considerations for researchers and manufacturers. Proper handling typically requires protection from moisture and light, with recommended storage at controlled temperatures. These practical aspects relate to common search terms such as "handling sensitive organic compounds" and "storage conditions for heterocyclic intermediates," reflecting the practical challenges faced by laboratory personnel working with such specialized chemicals.

Looking toward future applications, 4-ethyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol may find utility beyond pharmaceuticals. Its unique structure could be explored in materials science, particularly in the development of "functional organic materials" or "molecular sensors," both of which are emerging research areas. The compound's ability to participate in various chemical transformations makes it a potentially valuable building block for more complex architectures.

In conclusion, 4-ethyl-1-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)cyclohex-2-en-1-ol (CAS No. 2138058-10-1) represents an important chemical entity with broad potential across multiple scientific disciplines. Its structural complexity, combined with the biological relevance of its functional groups, positions it as a valuable tool for researchers exploring new frontiers in drug discovery, materials science, and chemical biology. As interest in specialized heterocyclic compounds continues to grow, this molecule is likely to remain at the forefront of innovative chemical research and development.